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Compound of Interest

Compound Name:
4-(2-Carboxyethyl)-4-

nitroheptanedioic acid

Cat. No.: B1224823 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-(2-Carboxyethyl)-4-nitroheptanedioic acid, also known as Tris(2-

carboxyethyl)nitromethane, is a trifunctional aliphatic nitro acid. Its unique structure, featuring a

central quaternary carbon atom bonded to a nitro group and three carboxyethyl arms, makes it

a valuable building block in supramolecular chemistry and materials science. This technical

guide provides a comprehensive overview of its chemical properties, synthesis, spectroscopic

data, and applications, with a focus on its role in the development of dendritic polymers.

Chemical and Physical Properties
4-(2-Carboxyethyl)-4-nitroheptanedioic acid is a white to off-white solid at room

temperature.[1] Key physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 59085-15-3 [2][3]

Molecular Formula C10H15NO8 [2][3]

Molecular Weight 277.23 g/mol [2]

Melting Point 181-184 °C (lit.) [1]

Boiling Point (Predicted) 570.4 ± 50.0 °C

Density (Predicted) 1.456 ± 0.06 g/cm³

pKa (Predicted) 3.75 ± 0.10

Appearance White to off-white solid [1]

Synonyms:

Nitrotriacid

Tris(2-carboxyethyl)nitromethane

4-(2-carboxyethyl)-4-nitropimelic acid

1,1,1-Tris(2-carboxyethyl)nitromethane

Synthesis
The synthesis of 4-(2-Carboxyethyl)-4-nitroheptanedioic acid is typically achieved through a

multi-step process starting from simple precursors. The overall synthetic strategy involves the

Michael addition of nitromethane to three equivalents of an acrylic acid ester, followed by

hydrolysis of the resulting triester.

Experimental Protocol: Synthesis of Di-tert-butyl 4-nitro-
4-(2-tertbutoxycarbonylethyl)heptanedioate
A common precursor to the target molecule is its tert-butyl ester, Di-tert-butyl 4-nitro-4-(2-

tertbutoxycarbonylethyl)heptanedioate (CAS: 136587-00-3).[4] While a detailed, peer-reviewed
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experimental protocol for this specific reaction is not readily available in the public domain, the

synthesis would logically proceed via a Michael addition of nitromethane to tert-butyl acrylate.

Reaction Scheme:

Nitromethane

Di-tert-butyl 4-nitro-4-(2-tertbutoxycarbonylethyl)heptanedioatetert-Butyl Acrylate (3 eq.)

Base (e.g., Triton B)

Di-tert-butyl 4-nitro-4-(2-tertbutoxycarbonylethyl)heptanedioate

4-(2-Carboxyethyl)-4-nitroheptanedioic acid

Acid (e.g., Formic Acid, TFA)

Core Molecule Generation 0 Generation 1 Further Generations

4-(2-Carboxyethyl)-4-nitroheptanedioic acid Activation of Carboxyl Groups Addition of Difunctional Monomers First Generation Dendrimer Repetitive Activation and Addition Higher Generation Dendrimers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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